![molecular formula C9H7BrF2O2 B2570733 3-(4-Bromophenyl)-2,2-difluoropropanoic acid CAS No. 1710091-83-0](/img/structure/B2570733.png)
3-(4-Bromophenyl)-2,2-difluoropropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Bromophenyl)-2,2-difluoropropanoic acid is a chemical compound with the molecular formula C9H9BrO2. It has an average mass of 229.071 Da and a monoisotopic mass of 227.978592 Da .
Physical And Chemical Properties Analysis
This compound is described as a white to light yellow or beige crystalline powder . Its molecular formula is C9H9BrO2, and it has an average mass of 229.071 Da and a monoisotopic mass of 227.978592 Da .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : 3-(4-Bromophenyl)-2,2-difluoropropanoic acid and related compounds are synthesized through various methods, including hydroboration-thermal isomerization-oxidation, and cross-coupling reactions using organoboranes and ionic liquids (Zaidlewicz & Wolan, 2002).
Chemical Transformations : The compound serves as a starting material in the synthesis of a range of heterocyclic compounds, including aroylacrylic acids, pyridazinones, and furanones derivatives, showcasing its versatility in chemical transformations (El-Hashash et al., 2015).
Applications in Material Science
Polymeric Materials : It contributes to the development of novel polymeric materials, such as fluorinated poly(aryl ether) with a 4-bromophenyl pendant group. This material shows potential in applications like polymeric electrolyte membranes for fuel cells due to its excellent thermal and oxidative stability (Liu et al., 2006).
Hyperbranched Copolymers : The compound is also used in the synthesis of hyperbranched copolymers with triphenylamine and phenylene units, demonstrating potential in electronic applications (Tanaka et al., 2001).
Biomedical Research
Antimicrobial Properties : Bromophenyl derivatives, including those related to this compound, have been evaluated for antimicrobial activities, showing potential in developing novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).
Antitumor Evaluation : Derivatives of 4-bromophenyl semicarbazones have shown significant activity against cancer cell lines, suggesting potential applications in anticancer drug development (Pandeya et al., 2002).
Optical and Electronic Applications
Photoluminescent Properties : The compound has been involved in the synthesis of luminescent covalent-organic polymers, which are being explored for applications in detecting explosives and small organic molecules (Xiang & Cao, 2012).
Thiophene Derivatives Synthesis : It has been used in creating novel thiophene derivatives with bis-diarylacrylonitrile units, which emit green fluorescence and show good thermal stability, pointing to potential uses in optoelectronic devices (Xu et al., 2012).
Safety and Hazards
The safety data sheet for a related compound, 3-(4-Bromophenyl)propionic acid, indicates that it is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. Protective measures include avoiding ingestion and inhalation, wearing personal protective equipment, and ensuring adequate ventilation .
Future Directions
While specific future directions for 3-(4-Bromophenyl)-2,2-difluoropropanoic acid are not mentioned in the search results, related compounds have shown potential in various fields. For instance, a newly synthesized pyrazoline derivative showed anti-neurotoxic potential . This suggests that this compound and related compounds could have potential applications in medicine and other fields.
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid may also interact with various biological targets.
Mode of Action
It’s known that similar compounds can undergo reactions at the benzylic position . This suggests that this compound might interact with its targets through a similar mechanism, leading to changes in the target molecules.
Biochemical Pathways
Related compounds have been shown to participate in suzuki–miyaura coupling reactions , which involve the formation of carbon-carbon bonds. This suggests that this compound may also influence similar biochemical pathways.
Result of Action
Similar compounds have shown various biological activities, such as antiviral, anti-inflammatory, and anticancer effects . This suggests that this compound may have similar effects.
Action Environment
It’s known that environmental conditions can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
3-(4-bromophenyl)-2,2-difluoropropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c10-7-3-1-6(2-4-7)5-9(11,12)8(13)14/h1-4H,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZSJMGOJFLXORI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1710091-83-0 |
Source
|
Record name | 3-(4-bromophenyl)-2,2-difluoropropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.